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Compound of Interest

Compound Name: Fmoc-lys(ME,boc)-OH

Cat. No.: B613417

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
application of Na-Fmoc-Ne-methyl-Ne-Boc-L-lysine (Fmoc-Lys(Me,Boc)-OH), a critical building
block for the synthesis of monomethylated peptides. This derivative is particularly valuable in
epigenetic research for the preparation of histone tail peptides, enabling detailed studies of the
functional roles of lysine methylation.

Commercial Availability

A variety of chemical suppliers offer Fmoc-Lys(Me,Boc)-OH, ensuring its accessibility for
research and development purposes. The table below summarizes the product specifications
from several prominent vendors. Researchers are advised to consult the suppliers directly for
the most current pricing and availability.
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Molecular
. Product . CAS . Storage

Supplier Purity Weight ( .

Number(s) Number Conditions

g/mol )
F4438,
>97%
Sigma- 8.52106 -20°C or 2-
) ) (HPLC), 951695-85-5 482.57
Aldrich (Novabioche 8°C
>98% (TLC)

m®)
Biosynth FF45343 Not specified 951695-85-5 482.57 2-8°C
Aapptec . -

) N/A Lot-specific 951695-85-5 482.57 Not specified

Peptides
ChemPep Not specified Not specified 951695-85-5 482.57 Not specified
Bachem Not specified Not specified Not specified 482.58 Not specified
Advanced N N N N N

Not specified Not specified Not specified Not specified Not specified
ChemTech
ChemScene CS-D0016 297% 951695-85-5 482.57 4°C

Analytical Data

A Certificate of Analysis (CoA) detailing the specific purity and characterization data for a
particular lot can be requested from the supplier. While a specific CoA for Fmoc-Lys(Me,Boc)-
OH is not publicly available, representative analytical data for the closely related compound
Fmoc-Lys(Boc)-OH is available and can serve as a reference for the expected spectral
characteristics.[1][2][3] ChemicalBook provides access to various spectral data for Fmoc-
Lys(Boc)(Me)-OH, including 1H NMR, IR, and Mass Spectrometry.[4]

Application in Solid-Phase Peptide Synthesis
(SPPS)

Fmoc-Lys(Me,Boc)-OH is designed for use in standard Fmoc-based solid-phase peptide
synthesis (SPPS).[5][6] The Fmoc group on the a-amine is temporarily protecting and is
removed at each cycle of peptide elongation, while the Boc group on the e-amine, along with
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the methyl group, is a permanent protecting group that is removed during the final cleavage
from the resin.[7]

Experimental Protocol: Coupling of Fmoc-Lys(Me,Boc)-
OH

This protocol provides a general procedure for the manual coupling of Fmoc-Lys(Me,Boc)-OH
to a resin-bound peptide with a free N-terminal amine. Standard coupling reagents such as
HBTU/HATU are recommended.[8][9][10]

Materials:

Peptide-resin with a free N-terminal amine

e Fmoc-Lys(Me,Boc)-OH

e Coupling reagent (e.g., HBTU or HATU)

» Base (e.g., N,N-Diisopropylethylamine, DIPEA)

¢ N,N-Dimethylformamide (DMF), peptide synthesis grade

e Dichloromethane (DCM), peptide synthesis grade

» Reaction vessel with agitation capabilities

» Kaiser test kit

Procedure:

o Resin Swelling: Swell the peptide-resin in DMF for 30-60 minutes in the reaction vessel.

e Amino Acid Activation: In a separate vial, dissolve Fmoc-Lys(Me,Boc)-OH (2-3 equivalents
relative to the resin loading) in DMF. Add the coupling reagent (e.g., HBTU, 2-3 equivalents)
and DIPEA (4-6 equivalents). Allow the activation to proceed for 2-5 minutes.

e Coupling Reaction: Drain the DMF from the swollen resin and add the activated Fmoc-
Lys(Me,Boc)-OH solution. Agitate the mixture at room temperature for 1-2 hours.
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e Monitoring the Coupling: Perform a Kaiser test to monitor the completion of the reaction. A
negative Kaiser test (beads remain colorless or yellow) indicates a complete coupling.

e Washing: Once the coupling is complete, drain the reaction solution and wash the resin
thoroughly with DMF (3-5 times) and then DCM (3-5 times) to remove any unreacted
reagents and byproducts.

Experimental Workflow

The following diagram illustrates the general workflow for a single coupling cycle in Fmoc-
SPPS.

Peptide-Resin Fmoc Deprotection Wash Coupling Wash Next Coupling Cycle or
(Fmoc-protected) (20% Piperidine in DMF) (DMF, DCM) (Activated Fmoc-Lys(Me,Boc)-OH) (DMF, DCM) Final Cleavage

Click to download full resolution via product page

Caption: General workflow for a single amino acid coupling cycle in Fmoc-SPPS.

Role in Epigenetic Research: Histone Lysine
Methylation

The synthesis of peptides containing monomethylated lysine is crucial for studying the "histone
code,"” a hypothesis suggesting that post-translational modifications of histones act as signals
to regulate gene expression.[11][12] Histone H3 lysine 4 monomethylation (H3K4mel) is a key
epigenetic mark often associated with transcriptional enhancers.[13][14][15]

Signaling Pathway: Histone H3K4 Monomethylation and
Transcriptional Regulation

The diagram below illustrates a simplified signaling pathway showing the role of histone H3
lysine 4 monomethylation in the regulation of gene transcription. Histone methyltransferases
(HMTs) catalyze the methylation, which can then be recognized by "reader" proteins that recruit
other factors to modulate chromatin structure and gene expression.[6][16][17]
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Caption: Simplified pathway of histone H3K4 monomethylation and its role in transcriptional

regulation.
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Conclusion

Fmoc-Lys(Me,Boc)-OH is a readily available and essential reagent for researchers
investigating the impact of lysine monomethylation on protein function and gene regulation. The
protocols and information provided in this guide offer a solid foundation for the successful
incorporation of this modified amino acid into synthetic peptides, paving the way for deeper
insights into the complex world of epigenetics and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Sourcing and Application of Fmoc-
Lys(Me,Boc)-OH: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613417#commercial-source-for-fmoc-lys-me-boc-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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